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Compound of Interest

Compound Name: 2-Methyl-4-pentenal

Cat. No.: B1615568 Get Quote

An In-depth Technical Guide to 2-Methyl-4-pentenal

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2-Methyl-4-pentenal, including its molecular formula and weight. It also details a

standard experimental protocol for its synthesis, relevant for researchers and professionals in

drug development and organic chemistry.

Core Molecular and Physical Properties
2-Methyl-4-pentenal is an organic compound classified as an unsaturated aldehyde.[1] Its

chemical structure and properties make it a valuable intermediate in various organic syntheses.

Property Value Source

Molecular Formula C₆H₁₀O [1][2][3][4]

Molecular Weight 98.14 g/mol [2][4]

CAS Registry Number 5187-71-3 [1][2][3]

IUPAC Name 2-methylpent-4-enal [4]

Synonyms
2-Methyl-4-pentenal, 4-

Pentenal, 2-methyl-
[1][2][3]

Water Solubility
5208 mg/L @ 25 °C

(estimated)
[1]
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Experimental Protocol: Synthesis of 2-Methyl-4-
pentenal via Swern Oxidation
A common method for the synthesis of 2-Methyl-4-pentenal is the Swern oxidation of its

corresponding alcohol, 2-methylpent-4-en-1-ol.[5] This procedure is advantageous for its mild

reaction conditions.

Materials:

2-methylpent-4-en-1-ol

Oxalyl chloride

Dimethyl sulfoxide (DMSO), anhydrous

Triethylamine (Et₃N)

Dichloromethane (DCM), anhydrous

Nitrogen (N₂) gas

Magnesium sulfate (MgSO₄), anhydrous

Brine solution

Water (H₂O)

Procedure:[5]

Oxalyl Chloride Activation: In a round-bottom flask under a nitrogen atmosphere, dissolve

oxalyl chloride (1.5 equivalents) in anhydrous dichloromethane at -60°C.

DMSO Addition: To this solution, add a solution of anhydrous DMSO (3.0 equivalents) in

anhydrous DCM and stir for 2 minutes.

Alcohol Addition: Add a solution of 2-methylpent-4-en-1-ol (1.0 equivalent) in anhydrous

DCM. Stir the resulting mixture for 15 minutes at -60°C.
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Triethylamine Addition: Add triethylamine (5.0 equivalents) to the reaction mixture and allow

it to warm to ambient temperature while stirring for 20 minutes.

Quenching and Extraction: Quench the reaction by adding DCM and water. Separate the

organic layer.

Washing and Drying: Wash the organic layer with brine, then dry it over anhydrous

magnesium sulfate.

Isolation: Filter the mixture and concentrate the filtrate to yield the crude product, 2-Methyl-
4-pentenal. Further purification can be performed if necessary.

Synthesis Workflow
The following diagram illustrates the key steps in the Swern oxidation of 2-methylpent-4-en-1-ol

to produce 2-Methyl-4-pentenal.

Start: 2-methylpent-4-en-1-ol

Swern Oxidation
(Oxalyl Chloride, DMSO, -60°C)

Reactant

Quenching
(Triethylamine, H₂O)

Intermediate

Work-up
(Extraction, Washing, Drying)

Crude Product

Final Product: 2-Methyl-4-pentenal

Purification
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Click to download full resolution via product page

Swern Oxidation Workflow for 2-Methyl-4-pentenal Synthesis

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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